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Compound of Interest

Compound Name: 1,5-anhydro-D-mannitol

Cat. No.: B015279

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of 1,5-anhydro-D-mannitol, a carbohydrate metabolism regulator.

Based on available safety data, 1,5-anhydro-D-mannitol is not classified as a hazardous
substance or mixture. This classification significantly influences the recommended disposal
procedures, which prioritize adherence to local and national regulations.

Immediate Safety and Handling Precautions

While 1,5-anhydro-D-mannitol is not considered hazardous, standard laboratory safety
protocols should always be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat. In case of dust generation, respiratory protection is required.

o Ventilation: Ensure adequate ventilation, especially in confined areas, to minimize inhalation
of any dust.

o Spill Management: In the event of a spill, collect the material by sweeping or vacuuming to
avoid generating dust. The affected area should then be cleaned thoroughly. Do not let the
product enter drains.
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Step-by-Step Disposal Procedures

The primary principle for the disposal of 1,5-anhydro-D-mannitol is to adhere to all applicable
national and local environmental regulations.[1]

o Consult Local Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) department or the relevant local regulatory authorities to
understand the specific requirements for non-hazardous chemical waste.

» Container Management: Keep the chemical in its original container whenever possible. If
transferring to a different container for disposal, ensure it is clearly and accurately labeled.
Do not mix with other waste.

o Waste Collection:

o Solid Waste: Uncontaminated, solid 1,5-anhydro-D-mannitol can typically be disposed of
as general chemical waste, provided it is not mixed with any hazardous substances. Place
the sealed container in a designated waste receptacle for collection by a licensed waste
disposal contractor.

o Contaminated Waste: Any 1,5-anhydro-D-mannitol that has been contaminated with a
hazardous substance must be treated as hazardous waste. The disposal protocol for the
hazardous contaminant will then dictate the disposal method for the mixture.

o Documentation: Maintain a record of the disposal, including the date, quantity, and method of
disposal, in accordance with your institution's laboratory and safety protocols.

Quantitative Data Summary

The following table summarizes key quantitative and identifying information for 1,5-anhydro-D-
mannitol.
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Property Value Reference

CAS Number 492-93-3 LGC Standards
Molecular Formula CeH120s5 LGC Standards
Molecular Weight 164.16 g/mol LGC Standards

Not a hazardous substance or
Hazard Class ]
mixture

Sigma-Aldrich Safety Data
Sheet

Storage Temperature -20°C

LGC Standards

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,5-

anhydro-D-mannitol.
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Start: 1,5-anhydro-D-mannitol for Disposal

Is the material contaminated
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Dispose as Non-Hazardous

Chemical Waste Treat as Hazardous Waste

Consult Institutional EHS Follow Disposal Protocol for
& Local Regulations the Hazardous Contaminant

Package in a sealed, labeled container

:

Transfer to designated
waste collection area

:

End of Disposal Process

Click to download full resolution via product page

Disposal decision workflow for 1,5-anhydro-D-mannitol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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